Cas no 1804105-46-1 (3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid)

• Product Name: 3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid
• CAS No: 1804105-46-1
• MF: C₁₂H₁₂BrClO₄
• MW: 335.578282356262
• CID: 4941692
• Update Time: 2025-08-05

3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid

• Inchi： 1S/C12H12BrClO4/c13-4-3-10(15)9-5-7(11(16)12(17)18)1-2-8(9)6-14/h1-2,5,11,16H,3-4,6H2,(H,17,18)
• InChI Key： LZEFPISAGGFXRF-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1CCl)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on 3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid

Introduction to 3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic Acid (CAS No. 1804105-46-1) and Its Applications in Modern Chemical Biology

The compound 3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid (CAS No. 1804105-46-1) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural features—specifically the presence of both a brominated propanoyl side chain and a chloromethyl group—has garnered significant attention in recent years due to its versatile reactivity and potential applications in drug discovery and synthetic chemistry.

At the heart of its utility lies the dual functionality provided by the bromopropanoyl and chloromethylmandelic acid moieties. The bromine atom serves as an excellent handle for further chemical modifications, enabling the introduction of various substituents through cross-coupling reactions such as Suzuki or Heck couplings. Concurrently, the chloromethyl group acts as a nucleophilic center, facilitating the formation of new carbon-carbon bonds via reactions like nucleophilic addition or condensation with amine or carbonyl compounds. This bifunctional nature makes the compound an invaluable intermediate in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has increasingly leveraged such multifunctional intermediates to streamline drug development pipelines. The ability to rapidly diversify the structure of a lead compound while maintaining key pharmacophoric elements is crucial for optimizing potency, selectivity, and pharmacokinetic properties. The 3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid scaffold aligns well with this trend, offering chemists a robust platform for generating novel analogs with tailored biological activities.

One particularly compelling application of this compound has emerged in the field of kinase inhibition. Kinases are a large family of enzymes that play pivotal roles in cell signaling pathways, making them attractive targets for therapeutic intervention in cancers, inflammatory diseases, and neurological disorders. Researchers have recently employed derivatives of 3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid as key building blocks in designing small-molecule inhibitors. The bromine moiety allows for easy introduction of linkers or pharmacophoric groups that can interact with specific pockets on the kinase active site, while the chloromethyl group provides an opportunity to form covalent bonds with key residues, enhancing binding affinity.

For instance, studies have demonstrated that by modifying the length or composition of the bromopropanoyl side chain, researchers can fine-tune the solubility and metabolic stability of kinase inhibitors derived from this scaffold. Furthermore, the incorporation of additional functional groups into the mandelic acid core has led to compounds with improved selectivity profiles, minimizing off-target effects—a critical consideration in drug development. These advances underscore the compound's potential as a versatile tool in medicinal chemistry.

Another emerging area where 3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid is making waves is in materials science. The unique reactivity of its functional groups has been exploited to develop novel polymers and coatings with tailored properties. For example, polymer chemists have utilized its bifunctional nature to create cross-linked networks via Michael addition or condensation reactions, yielding materials with enhanced mechanical strength or biodegradability. Such innovations highlight the broad applicability of this compound beyond traditional pharmaceutical contexts.

The synthesis of 3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid itself presents an intriguing challenge that reflects contemporary trends in synthetic organic chemistry. Modern methodologies emphasize efficiency, sustainability, and scalability—principles that are particularly relevant when producing intermediates for large-scale pharmaceutical applications. Recent reports have described innovative synthetic routes that minimize waste generation while maximizing yield and purity. These approaches often involve catalytic processes or flow chemistry techniques, aligning with global efforts to make chemical synthesis more environmentally benign.

The growing interest in this compound also reflects broader shifts within the chemical biology field. As researchers strive to develop more sophisticated tools for modulating biological processes at a molecular level, intermediates like 3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid become increasingly indispensable. Their ability to serve as modular building blocks allows scientists to rapidly explore diverse chemical space without starting from scratch each time—a paradigm shift that accelerates innovation across multiple disciplines.

In conclusion,3-(3-Bromopropanoyl)-4-(chloromethyl)mandelic acid (CAS No. 1804105-46-1) stands out as a remarkable example of how structural complexity can be leveraged to unlock new possibilities in drug discovery and material science. Its unique combination of functional groups provides chemists with unparalleled flexibility when designing molecules with specific biological activities or material properties. As research continues to uncover novel applications for this versatile intermediate,its significance is poised only to grow within both academic research circles and industrial settings alike.